Cas no 2648932-94-7 ((2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid)
(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid
- EN300-1538433
- (2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid
- 2648932-94-7
-
- Inchi: 1S/C24H26N2O5/c1-15(22(27)26-12-6-11-21(26)23(28)29)13-25-24(30)31-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20-21H,6,11-14H2,1H3,(H,25,30)(H,28,29)/t15?,21-/m1/s1
- InChI Key: MWEJVLSXBIFLLL-MZVUKIKXSA-N
- SMILES: O=C(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H]1C(=O)O
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 661
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 95.9Ų
(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1538433-0.05g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 0.05g |
$2044.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-0.1g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 0.1g |
$2142.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-0.25g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 0.25g |
$2239.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-0.5g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 0.5g |
$2336.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-1.0g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 1g |
$2433.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-2.5g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 2.5g |
$4771.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-5.0g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 5g |
$7058.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-10.0g |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 10g |
$10464.0 | 2023-06-05 | ||
| Enamine | EN300-1538433-50mg |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 50mg |
$2044.0 | 2023-09-26 | ||
| Enamine | EN300-1538433-100mg |
(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidine-2-carboxylic acid |
2648932-94-7 | 100mg |
$2142.0 | 2023-09-26 |
(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid
Research Brief on (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid (CAS: 2648932-94-7)
The compound (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid (CAS: 2648932-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, is pivotal in peptide synthesis and drug development. Its unique chemical properties make it a valuable intermediate in the synthesis of complex bioactive peptides and small-molecule therapeutics. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.
Recent research has focused on optimizing the synthesis of (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid to enhance yield and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) have been employed to achieve these goals. The compound's stability under various conditions has also been investigated, revealing its robustness in acidic and neutral environments, which is crucial for its application in pharmaceutical formulations.
In addition to its synthetic utility, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid has shown promising biological activity. Preliminary studies indicate its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, it has been observed to inhibit key enzymes in the NF-κB pathway, suggesting its applicability in developing anti-inflammatory drugs. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.
The pharmaceutical industry has also shown interest in this compound due to its compatibility with current drug delivery systems. Its ability to conjugate with nanoparticles and liposomes has been explored, aiming to enhance the bioavailability and targeted delivery of therapeutic agents. These advancements could pave the way for more efficient and less toxic treatment options for various diseases, including cancer and metabolic disorders.
In conclusion, (2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid (CAS: 2648932-94-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to potential therapeutic uses, making it a subject of ongoing investigation. Future research will likely focus on expanding its biological applications and optimizing its pharmacological properties for clinical use.
2648932-94-7 ((2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)